(4-fluoro-3-methoxybenzyl)[2-(4-methoxyphenyl)ethyl][(1-methyl-4-piperidinyl)methyl]amine

• IUPAC Name: N-[(4-fluoro-3-methoxyphenyl)methyl]-2-(4-methoxyphenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanamine
• InChI: InChI=1S/C24H33FN2O2/c1-26-13-10-20(11-14-26)17-27(15-12-19-4-7-22(28-2)8-5-19)18-21-6-9-23(25)24(16-21)29-3/h4-9,16,20H,10-15,17-18H2,1-3H3
• InChI Key: JNULFAFHTXXIEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CN(CCC2=CC=C(C=C2)OC)CC3=CC(=C(C=C3)F)OC
• Molecular Formula: C24H33FN2O2
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the individual rings and then connecting them together. The methoxy and fluoro groups could be introduced using appropriate reagents.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques like X-ray crystallography or NMR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The compound’s reactivity can be predicted based on its functional groups. For example, the piperidine ring might undergo reactions typical of secondary amines, while the methoxy groups could potentially participate in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, can be predicted based on its structure and functional groups. For example, the presence of polar groups like the methoxy groups could increase its solubility in polar solvents.

Mechanism of Action

If this compound is a drug or biologically active molecule, its mechanism of action would depend on its structure and the target it interacts with in the body. This could involve binding to a specific receptor or enzyme, or it could involve a more complex interaction with multiple targets.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions, and specific hazards could be identified through laboratory testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity under various conditions, or investigating its potential uses in fields like medicine or materials science.